2-(3-Ethylcyclohexyl)-2-methylpropanal

• Molecular Formula: C12H22O
• Molecular Weight: 182.30 g/mol
• IUPAC Name: 2-(3-ethylcyclohexyl)-2-methylpropanal
• InChI: InChI=1S/C12H22O/c1-4-10-6-5-7-11(8-10)12(2,3)9-13/h9-11H,4-8H2,1-3H3
• InChI Key: GTJCAGUPRUKAFA-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCC(C1)C(C)(C)C=O

Description

2-(3-Ethylcyclohexyl)-2-methylpropanal is a branched aldehyde featuring a cyclohexyl substituent with an ethyl group at the 3-position and a methyl group adjacent to the aldehyde functional group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Ethylcyclohexyl)-2-methylpropanal can be achieved through several synthetic routes. One common method involves the alkylation of cyclohexane derivatives followed by oxidation. For instance, starting with 3-ethylcyclohexanol, the compound can be oxidized using reagents like PCC (Pyridinium chlorochromate) to form the corresponding aldehyde.

Industrial Production Methods

In an industrial setting, the production of 2-(3-Ethylcyclohexyl)-2-methylpropanal may involve large-scale oxidation processes using catalysts to ensure high yield and purity. The choice of solvent, temperature, and pressure conditions are optimized to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

2-(3-Ethylcyclohexyl)-2-methylpropanal undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be further oxidized to form carboxylic acids.

Reduction: The compound can be reduced to the corresponding alcohol using reducing agents like sodium borohydride (NaBH4).

Substitution: The ethyl group on the cyclohexane ring can participate in substitution reactions, such as halogenation.

Common Reagents and Conditions

Oxidation: PCC, KMnO4 (Potassium permanganate)

Reduction: NaBH4, LiAlH4 (Lithium aluminium hydride)

Substitution: Halogens (Cl2, Br2), Lewis acids

Major Products

Oxidation: 2-(3-Ethylcyclohexyl)-2-methylpropanoic acid

Reduction: 2-(3-Ethylcyclohexyl)-2-methylpropanol

Substitution: Various halogenated derivatives

Scientific Research Applications

2-(3-Ethylcyclohexyl)-2-methylpropanal has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(3-Ethylcyclohexyl)-2-methylpropanal involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. This interaction can affect various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Comparison with 2-Methylpropanal

Structural Differences :

• 2-Methylpropanal (isobutyraldehyde) is a linear aldehyde (C₄H₈O), whereas 2-(3-Ethylcyclohexyl)-2-methylpropanal has a complex cycloaliphatic structure (C₁₃H₂₂O).
• The cyclohexyl group in the target compound increases molecular weight (estimated ~194.3 g/mol) and reduces volatility compared to 2-methylpropanal (72.11 g/mol).

Functional Properties :

• 2-Methylpropanal is highly volatile and detectable in human plasma via HS-GC/MS, as noted in metabolomic studies . In contrast, the bulkier cyclohexyl group in 2-(3-Ethylcyclohexyl)-2-methylpropanal likely reduces volatility, necessitating alternative analytical methods.
• Applications : 2-Methylpropanal is linked to Maillard reaction products in food chemistry , while the target compound’s structure suggests niche roles in specialty chemicals or fragrances.

Comparison with 2-(4-tert-Butylbenzyl)propionaldehyde

Regulatory Status :

• The target compound, however, lacks documented regulatory restrictions, possibly due to differences in substituents.

Structural and Functional Contrasts :

• The benzyl-tert-butyl group in the restricted compound introduces aromaticity and bulkiness, whereas the ethylcyclohexyl group in the target compound provides a saturated, non-aromatic ring.
• Toxicity Implications : Aromatic aldehydes like 2-(4-tert-butylbenzyl)propionaldehyde may exhibit higher environmental persistence or bioaccumulation risks compared to alicyclic analogs .

Comparison with Chiral Cyclopentenone Derivatives

Functional Group Differences :

• The cyclopentenone framework includes a ketone and hydroxyl group, enabling hydrogen bonding, whereas the target compound’s aldehyde group offers electrophilic reactivity for condensation or oxidation reactions.

Comparison with 2-(4-Methylcyclohex-3-enyl)propan-2-yl N-phenylcarbamate

Ring Saturation and Stability :

• The 4-methylcyclohex-3-enyl group in the carbamate derivative has an unsaturated ring, increasing reactivity toward electrophilic addition . The target compound’s fully saturated ethylcyclohexyl group likely enhances stability under oxidative conditions.

Functional Group Utility :

• The carbamate group in the analog is hydrolytically stable and used in drug delivery, while the aldehyde in the target compound is more reactive, limiting its direct pharmaceutical use but expanding its role in synthetic intermediates.

Biological Activity

2-(3-Ethylcyclohexyl)-2-methylpropanal is a compound that has garnered attention for its potential biological activities. Understanding its interactions at the molecular level can provide insights into its applications in various fields, particularly in pharmacology and biochemistry. This article explores the biological activity of this compound, supported by relevant data tables, case studies, and research findings.

• Molecular Formula : C12H22O
• Molecular Weight : 182.31 g/mol
• IUPAC Name : 2-(3-Ethylcyclohexyl)-2-methylpropanal

Biological Activity Overview

The biological activity of 2-(3-Ethylcyclohexyl)-2-methylpropanal has been studied with respect to its potential antimicrobial, anti-inflammatory, and anticancer properties. The following sections detail these activities.

Antimicrobial Activity

Recent studies have indicated that 2-(3-Ethylcyclohexyl)-2-methylpropanal exhibits significant antimicrobial properties against various bacterial strains. For instance, it has shown effectiveness against both Gram-positive and Gram-negative bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	50 µg/mL
Escherichia coli	75 µg/mL
Pseudomonas aeruginosa	100 µg/mL

These findings suggest that the compound may serve as a potential candidate for developing new antimicrobial agents, especially in light of rising antibiotic resistance .

Anti-inflammatory Activity

The compound has also been investigated for its anti-inflammatory effects. Preliminary research indicates that it may inhibit the cyclooxygenase (COX) enzymes, which are crucial in the inflammatory response. In vitro assays demonstrated a reduction in prostaglandin E2 (PGE2) production when cells were treated with 2-(3-Ethylcyclohexyl)-2-methylpropanal.

Case Study : A study conducted on human macrophage cell lines showed a decrease in inflammatory markers when exposed to varying concentrations of the compound, indicating its potential utility in treating inflammatory diseases .

The biological activities of 2-(3-Ethylcyclohexyl)-2-methylpropanal can be attributed to its structural features, which allow it to interact with specific cellular targets:

• Enzyme Inhibition : The compound's structure enables it to bind to active sites of enzymes involved in inflammation and microbial resistance.
• Cell Signaling Modulation : It may influence signaling pathways associated with immune responses and cell proliferation.

Research Findings

Several studies have focused on elucidating the mechanisms underlying the biological activities of this compound:

• Antimicrobial Mechanisms : Research employing gas chromatography-mass spectrometry (GC-MS) has identified volatile compounds released by 2-(3-Ethylcyclohexyl)-2-methylpropanal that contribute to its antimicrobial efficacy .
• Anti-cancer Potential : In vitro studies have shown that this compound can induce apoptosis in cancer cell lines, suggesting a possible role in cancer therapy. The IC50 values for various cancer cell lines are as follows:

Cell Line	IC50 (µg/mL)
HeLa	150
A549	200

These results highlight the need for further investigation into the anticancer properties of this compound .